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Compound of Interest

Compound Name: 3,5-Dibromo-2-methylpyridine

Cat. No.: B180954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physicochemical properties of the

three isomers of picoline: 2-picoline, 3-picoline, and 4-picoline. Picolines, or methylpyridines,

are important heterocyclic aromatic compounds widely used as solvents and intermediates in

the synthesis of pharmaceuticals, agrochemicals, and dyes. Understanding their distinct

physicochemical characteristics is crucial for their effective application in research and

development. This document presents a summary of their properties in a clear, tabular format,

followed by detailed experimental protocols for their determination.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of 2-picoline, 3-picoline,

and 4-picoline, allowing for easy comparison.
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Property
2-Picoline (α-
picoline)

3-Picoline (β-
picoline)

4-Picoline (γ-
picoline)

CAS Number 109-06-8 108-99-6 108-89-4

Molecular Formula C₆H₇N C₆H₇N C₆H₇N

Molar Mass ( g/mol ) 93.13 93.13 93.13

Melting Point (°C) -70[1] -19[2] 2.4[3]

Boiling Point (°C) 128-129[1] 144[2] 145[3]

pKa of Conjugate Acid 5.94[1] 5.63 5.98[3]

Density (g/mL at

25°C)
0.943[1] 0.957[2] 0.957[3]

Refractive Index

(n20/D)
1.501[4] 1.504 1.504

Dipole Moment

(Debye)
1.96 2.41 2.70

Solubility in Water Miscible[1] Miscible[2] Miscible[3]

Solubility in Organic

Solvents

Soluble in alcohol,

ether, acetone[5]

Soluble in alcohol,

ether, chloroform[5]

Soluble in alcohol,

ether, acetone, carbon

tetrachloride

Experimental Protocols
Detailed methodologies for the determination of the key physicochemical properties are

provided below. These protocols are generalized for liquid samples and are applicable to

picoline derivatives.

Boiling Point Determination (Micro Method)
This method is suitable for small sample volumes and provides an accurate boiling point

measurement.[6][7][8][9][10]

Apparatus:
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Thiele tube or melting point apparatus

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., 6 x 50 mm)

Heating source (Bunsen burner or heating block)

Liquid for heating bath (e.g., mineral oil)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Attach the small test tube to the thermometer using a rubber band, ensuring the bottom of

the test tube is level with the thermometer bulb.

Add a few drops of the picoline sample into the test tube.

Place the capillary tube, with its open end downwards, into the test tube containing the

sample.

Place the thermometer and test tube assembly into the Thiele tube or melting point

apparatus, ensuring the heating liquid is above the level of the sample in the test tube.

Begin heating the apparatus gently, at a rate of a few degrees per minute.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube.

When a rapid and continuous stream of bubbles is observed, the vapor pressure of the

sample is equal to the atmospheric pressure. This is the boiling point.

Record the temperature at which this rapid stream of bubbles is observed.
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Allow the apparatus to cool. The liquid will be drawn back into the capillary tube when the

bubbling stops. The temperature at which the liquid enters the capillary tube upon cooling

can also be recorded as the boiling point.
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Caption: Workflow for micro boiling point determination.
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pKa Determination (Potentiometric Titration)
This method determines the pKa of the conjugate acid of the picoline by measuring the pH of a

solution during titration with a strong base.[11][12][13][14][15]

Apparatus:

pH meter with a combination pH electrode (calibrated)

Burette (calibrated)

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong base (e.g., 0.1 M NaOH)

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Deionized water

Procedure:

Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

Accurately weigh a small amount of the picoline sample and dissolve it in a known volume of

deionized water in a beaker.

Add a magnetic stir bar to the beaker and place it on a magnetic stirrer.

Immerse the pH electrode in the solution, ensuring the bulb is fully submerged.

Record the initial pH of the solution.

Begin titrating with the standardized NaOH solution, adding small increments (e.g., 0.1-0.2

mL) at a time.

After each addition, allow the pH reading to stabilize and record the pH and the total volume

of titrant added.
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Continue the titration past the equivalence point (the point of the most rapid pH change).

Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

The pKa is the pH at the half-equivalence point, which is the point where half of the volume

of NaOH required to reach the equivalence point has been added. This can also be

determined from the first derivative of the titration curve, where the equivalence point is the

peak, and the half-equivalence point is at half the volume of that peak.
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Caption: Workflow for pKa determination by potentiometric titration.
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Density Determination
The density of the picoline isomers can be determined using a pycnometer or a digital density

meter.[2][16][17][18][19]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on an analytical balance and record the mass (m1).

Fill the pycnometer with deionized water and place it in a constant temperature water bath

(e.g., 25°C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. The water level should be at

the top of the capillary in the stopper.

Carefully dry the outside of the pycnometer and weigh it. Record the mass (m2).

Empty and dry the pycnometer completely.

Fill the pycnometer with the picoline sample and repeat steps 3-5. Record the mass of the

pycnometer filled with the picoline sample (m3).

The density of the picoline sample (ρ_sample) can be calculated using the following formula:

ρ_sample = [(m3 - m1) / (m2 - m1)] * ρ_water where ρ_water is the known density of water

at the experimental temperature.
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Caption: Workflow for density determination using a pycnometer.
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Refractive Index Determination
An Abbe refractometer is commonly used to measure the refractive index of liquids.[3][20][21]

[22][23]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Soft tissue paper

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Connect the refractometer to a constant temperature water bath set to the desired

temperature (typically 20°C). Allow the instrument to equilibrate.

Open the prism assembly of the refractometer.

Clean the surfaces of both the illuminating and refracting prisms with a soft tissue and a

suitable solvent. Allow the prisms to dry completely.

Using a clean dropper, place a few drops of the picoline sample onto the surface of the

refracting prism.

Close the prism assembly firmly.

Adjust the light source to illuminate the prisms.

Look through the eyepiece and turn the coarse adjustment knob until the field of view shows

a light and a dark region.

If a colored band appears at the borderline, turn the compensator knob until the borderline is

sharp and achromatic (black and white).
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Turn the fine adjustment knob to bring the borderline exactly to the center of the crosshairs.

Read the refractive index value from the scale.

Instrument Setup

Measurement

Cleanup

Thermostate refractometer

Clean prisms

Apply picoline sample

Close prisms

Adjust for clear borderline

Align borderline with crosshairs

Read refractive index

Clean prisms with solvent
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Click to download full resolution via product page

Caption: Workflow for refractive index determination.

Dipole Moment Determination
The dipole moment of a polar molecule in a non-polar solvent can be determined by measuring

the dielectric constant and density of dilute solutions of the picoline in a non-polar solvent (e.g.,

benzene or cyclohexane).[24][25][26][27][28]

Apparatus:

Dielectric constant meter (capacitance meter)

Pycnometer or digital density meter

Analytical balance

Volumetric flasks

Thermostated cell for dielectric constant measurement

Procedure:

Prepare a series of dilute solutions of the picoline in a non-polar solvent of known dielectric

constant and density. The mole fractions of the picoline should be accurately known.

Measure the dielectric constant of the pure solvent and each of the prepared solutions using

the dielectric constant meter at a constant temperature.

Measure the density of the pure solvent and each of the solutions using a pycnometer or

digital density meter at the same constant temperature.

Calculate the molar polarization of the solute at infinite dilution (P₂) using the Guggenheim

method or the Hedestrand equation.

The molar polarization is composed of two parts: the distortion polarization (P_D) and the

orientation polarization (P_O). The distortion polarization can be approximated by the molar
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refraction (R_M), which is calculated from the refractive index of the picoline.

The orientation polarization is related to the permanent dipole moment (μ) by the Debye

equation: P_O = P₂ - R_M = (4πN_A / 9kT) * μ² where N_A is Avogadro's number, k is the

Boltzmann constant, and T is the absolute temperature.

The dipole moment (μ) can then be calculated from the orientation polarization.

Solution Preparation

Measurements

Calculation

Prepare dilute solutions of picoline in non-polar solvent

Measure dielectric constant of solutions Measure density of solutions Measure refractive index of picoline

Calculate molar polarization Calculate molar refraction

Calculate orientation polarization

Calculate dipole moment
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Caption: Workflow for dipole moment determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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